![molecular formula C11H16KNO2 B6187168 potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate CAS No. 2639426-25-6](/img/new.no-structure.jpg)
potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate
Overview
Description
Potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate is a complex organic compound with a unique tricyclic structure.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of potassium 4-aminotricyclo[4310,3,8]decane-4-carboxylate typically involves multiple steps, starting from readily available precursorsSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound .
Industrial Production Methods
Industrial production of potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions
Potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the carboxylate group to an alcohol.
Substitution: The amino group can participate in substitution reactions, leading to the formation of derivatives
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions, such as solvent choice and temperature, play a significant role in determining the reaction outcome .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups .
Scientific Research Applications
Potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate these mechanisms .
Comparison with Similar Compounds
Similar Compounds
Potassium 4-aminotricyclo[4.3.1.0,3,8]decane-4-carboxylate derivatives: Compounds with similar tricyclic structures but different functional groups.
Other tricyclic carboxylates: Compounds with tricyclic cores and carboxylate groups but lacking the amino group
Uniqueness
This compound stands out due to its specific combination of a tricyclic core, amino group, and carboxylate group. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .
Properties
CAS No. |
2639426-25-6 |
|---|---|
Molecular Formula |
C11H16KNO2 |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
